Cas no 946321-45-5 (6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946321-45-5
• MF: C₂₃H₁₇Br₂N₃O₅
• MW: 575.206184148788
• CID: 5459307
• Update Time: 2025-10-29

6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]-2-oxochromene-3-carboxamide
• 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C23H17Br2N3O5/c1-31-16-4-2-13(3-5-16)19-6-7-20(28-27-19)32-9-8-26-22(29)17-11-14-10-15(24)12-18(25)21(14)33-23(17)30/h2-7,10-12H,8-9H2,1H3,(H,26,29)
• InChI Key： GMXZGLNBTHWQRJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2Br)C=C1C(NCCOC1=NN=C(C2=CC=C(OC)C=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to Compound with CAS No. 946321-45-5 and Product Name: 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

The compound with the CAS number 946321-45-5 and the product name 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its brominated chromene core and pyridazine linkage, has garnered attention for its potential applications in drug discovery and therapeutic development.

At the heart of this compound lies a bromo-substituted chromene scaffold, which is known for its versatility in medicinal chemistry. Chromenes, a class of heterocyclic compounds, have been extensively studied for their bioactivity, particularly in the context of anti-inflammatory, anti-viral, and anti-cancer agents. The presence of bromine atoms at the 6 and 8 positions enhances the compound's reactivity and binding affinity, making it a valuable candidate for further exploration.

The N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl) moiety adds another layer of complexity to this molecule. Pyridazines are nitrogen-containing heterocycles that are frequently incorporated into bioactive molecules due to their ability to interact with biological targets. In this case, the pyridazine ring is linked to an ethyl chain that extends from the amide nitrogen, creating a flexible structure that can adapt to various binding environments. The 4-methoxyphenyl group further modulates the electronic properties of the pyridazine ring, potentially influencing its interaction with biological targets.

Recent studies have highlighted the importance of brominated chromenes in medicinal chemistry. These compounds have shown promise in modulating various biological pathways, including those involved in cancer progression and inflammation. The bromine atoms serve as handles for further chemical modification, allowing researchers to fine-tune the properties of these molecules. For instance, cross-coupling reactions involving brominated chromenes have been used to introduce diverse functional groups, enabling the development of novel drug candidates.

The amide functionality in the compound's name is another critical feature. Amides are common motifs in bioactive molecules due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. In this context, the amide group connects the chromene core to the pyridazine-pyridine linker, creating a stable yet adaptable structure. The presence of an oxygen atom in the 2-oxo-2H-chromene moiety further enhances the compound's potential bioactivity by introducing another site for hydrogen bonding and electronic interaction.

Current research in chemical biology has demonstrated that pyridazine derivatives can exhibit significant therapeutic potential. These compounds have been shown to interact with enzymes and receptors involved in various disease pathways. The specific arrangement of atoms in this compound's structure may allow it to bind selectively to target proteins, thereby modulating cellular processes. This selective binding is crucial for developing drugs with high efficacy and low toxicity.

The methoxy group on the phenyl ring is another key feature that influences the compound's properties. Methoxy groups are electron-withdrawing substituents that can affect the electronic distribution within a molecule. In this case, the methoxy group on the phenyl ring may enhance the compound's solubility and metabolic stability, making it more suitable for therapeutic applications. Additionally, methoxy groups have been shown to improve binding affinity in certain biological systems, further highlighting their importance in drug design.

Advances in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. Molecular modeling studies suggest that 6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide may interact with targets involved in cancer cell proliferation and apoptosis. These interactions could lead to novel therapeutic strategies for treating various types of cancer. Furthermore, computational studies have identified potential mechanisms by which this compound might exert its effects at a molecular level.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial results indicate that it may exhibit inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. These findings are encouraging but require further validation through more comprehensive experimental studies. The next steps involve synthesizing analogs of this compound to determine how changes in its structure affect its bioactivity.

The development of new drug candidates is a complex process that requires careful optimization of molecular properties. This compound represents an early stage in drug discovery but has shown promise based on its unique structural features. Future research will focus on improving its potency, selectivity, and pharmacokinetic properties. By leveraging advances in synthetic chemistry and computational biology, researchers hope to develop novel therapeutics based on similar molecular scaffolds.

In conclusion,6,8-dibromo-N-(2-{6-(4-methoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide is a structurally complex and potentially bioactive molecule with significant therapeutic implications. Its unique combination of functional groups makes it a valuable tool for further exploration in chemical biology and pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new treatments for human diseases.